Cas no 126840-15-1 (1,2-Dimethoxybenzene-3,4,5,6-d4)

1,2-Dimethoxybenzene-3,4,5,6-d4 is a deuterated analog of 1,2-dimethoxybenzene, where four hydrogen atoms at the 3,4,5, and 6 positions are replaced with deuterium. This isotopic labeling enhances the compound's utility in NMR spectroscopy, providing distinct signals for structural elucidation and mechanistic studies. The incorporation of deuterium also reduces interference from proton signals, improving spectral resolution. Its high isotopic purity and chemical stability make it suitable for use as an internal standard or tracer in kinetic and metabolic research. The compound is particularly valuable in pharmaceutical and organic chemistry for investigating reaction pathways and isotopic effects.
1,2-Dimethoxybenzene-3,4,5,6-d4 structure
126840-15-1 structure
Product Name:1,2-Dimethoxybenzene-3,4,5,6-d4
CAS No:126840-15-1
MF:C8H10O2
MW:142.188449382782
CID:137949
Update Time:2025-08-05

1,2-Dimethoxybenzene-3,4,5,6-d4 Chemical and Physical Properties

Names and Identifiers

    • Benzene-1,2,3,4-d4,5,6-dimethoxy-
    • 1,2-DIMETHOXYBENZENE-3,4,5,6-D4
    • 1,2-DiMethoxybenzene-d4
    • 1,2-Dimethoxybenzene-3,4,5,6-d4
    • Inchi: 1S/C8H10O2/c1-9-7-5-3-4-6-8(7)10-2/h3-6H,1-2H3/i3D,4D,5D,6D
    • InChI Key: ABDKAPXRBAPSQN-LNFUJOGGSA-N
    • SMILES: O(C)C1C([2H])=C([2H])C([2H])=C([2H])C=1OC

Computed Properties

  • Exact Mass: 146.11826
  • Monoisotopic Mass: 142.093
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 81.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 18.5A^2

Experimental Properties

  • Density: 1.035
  • Boiling Point: 206.25 °C at 760 mmHg
  • Flash Point: 87.222 °C
  • PSA: 18.46

1,2-Dimethoxybenzene-3,4,5,6-d4 Pricemore >>

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